Cas no 2171869-62-6 ((1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol)

• Product Name: (1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol
• CAS No: 2171869-62-6
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 6568406
• PubChem ID: 165520567
• Update Time: 2025-06-09

(1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2171869-62-6
• (1-{5-[amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol
• EN300-1268858
• (1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol

• Inchi： 1S/C15H20N4O2/c16-13(12-4-2-1-3-5-12)14-17-15(18-21-14)19-8-6-11(10-20)7-9-19/h1-5,11,13,20H,6-10,16H2
• InChI Key： MGGQKAOBYWIMDE-UHFFFAOYSA-N
• SMILES： OCC1CCN(C2=NOC(C(C3C=CC=CC=3)N)=N2)CC1

Computed Properties

• Exact Mass: 288.15862589g/mol
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.4Ų

Additional information on (1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol

Comprehensive Overview of (1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol (CAS No. 2171869-62-6)

The compound (1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol, identified by its CAS No. 2171869-62-6, has garnered significant attention in the pharmaceutical and biochemical research communities. This molecule, characterized by its unique 1,2,4-oxadiazole and piperidine structural motifs, is a promising candidate for drug discovery and development. Its amino(phenyl)methyl substituent further enhances its potential as a bioactive scaffold, making it a subject of intense study in medicinal chemistry.

Recent trends in drug development highlight the growing demand for novel heterocyclic compounds, and (1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol fits this niche perfectly. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes. The presence of the piperidin-4-yl)methanol moiety suggests possible interactions with G-protein-coupled receptors (GPCRs), a key focus area in modern pharmacology.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for (1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol?" The synthesis typically involves multi-step organic reactions, including cyclization of amidoximes with carboxylic acid derivatives to form the 1,2,4-oxadiazole ring, followed by N-alkylation or reductive amination to introduce the piperidine and amino(phenyl)methyl groups. Advanced techniques like microwave-assisted synthesis and flow chemistry are also being explored to optimize yield and purity.

Another hot topic is the biological activity of this compound. Preliminary studies suggest that (1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol may exhibit neuroprotective and anti-inflammatory properties, aligning with current research priorities in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its methanol group could also play a role in enhancing solubility, a critical factor in drug bioavailability.

From a computational chemistry perspective, molecular docking simulations have been employed to predict the binding affinity of this compound with various enzyme targets. These studies are crucial for understanding its structure-activity relationship (SAR) and guiding further optimization. The integration of artificial intelligence (AI) in drug discovery has further accelerated the exploration of such compounds, with platforms like AlphaFold and virtual screening tools being utilized to predict interactions.

In conclusion, (1-{5-[Amino(phenyl)methyl]-1,2,4-oxadiazol-3-yl}piperidin-4-yl)methanol (CAS No. 2171869-62-6) represents a fascinating area of research with broad implications for pharmaceutical innovation. Its structural complexity and potential therapeutic applications make it a standout candidate in the quest for new small-molecule drugs. As scientific advancements continue, this compound is likely to remain a focal point in both academic and industrial research settings.